Cas no 1256794-85-0 (Methyl 4-bromo-5-chloronicotinate)

• Product Name: Methyl 4-bromo-5-chloronicotinate
• CAS No: 1256794-85-0
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• CID: 4900379
• Update Time: 2025-06-11

Methyl 4-bromo-5-chloronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-chloronicotinate

• Inchi： 1S/C7H5BrClNO2/c1-12-7(11)4-2-10-3-5(9)6(4)8/h2-3H,1H3
• InChI Key： QJAWLXHVPIBHDR-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-5-chloronicotinate

Methyl 4-bromo-5-chloronicotinate (CAS No. 1256794-85-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromo-5-chloronicotinate (CAS No. 1256794-85-0) is a highly significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, characterized by the presence of both bromo and chloro substituents on a nicotinic acid derivative, make it an invaluable building block for medicinal chemists. This compound has garnered considerable attention due to its role in the development of novel therapeutic agents, particularly in the treatment of infectious diseases and chronic conditions.

The molecular structure of Methyl 4-bromo-5-chloronicotinate consists of a nicotinic acid backbone, which is a well-known pharmacophore in drug design. The introduction of bromine and chlorine atoms at the 4th and 5th positions, respectively, enhances its reactivity and functionalizability. These halogen atoms are highly electrophilic, making the compound an excellent candidate for further derivatization through nucleophilic substitution reactions. This property has been exploited in numerous synthetic pathways to produce complex molecules with desired biological activities.

In recent years, there has been a surge in research focused on developing novel antibiotics to combat emerging resistant strains of bacteria. Methyl 4-bromo-5-chloronicotinate has emerged as a key intermediate in this endeavor. Its structural framework allows for the facile introduction of additional functional groups that can modulate bacterial cell wall synthesis or interfere with essential metabolic pathways. For instance, studies have demonstrated its utility in synthesizing derivatives that exhibit potent antibacterial activity against Gram-positive and Gram-negative pathogens. The halogenated nicotinate core provides a scaffold that can be modified to enhance binding affinity to bacterial enzymes, thereby improving therapeutic efficacy.

Beyond its applications in antibiotic development, Methyl 4-bromo-5-chloronicotinate has also shown promise in the field of antiviral research. The halogen atoms present in its structure facilitate cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic compounds. These reactions have been leveraged to develop novel antiviral agents targeting RNA viruses, including those responsible for influenza and hepatitis C. The ability to introduce diverse functional groups at specific positions on the nicotinate ring allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability.

The compound's significance extends to the realm of anticancer therapy as well. Methyl 4-bromo-5-chloronicotinate serves as a precursor in synthesizing kinase inhibitors, which are critical in targeting aberrant signaling pathways involved in tumor growth and progression. By incorporating halogenated substituents into kinase inhibitors, researchers can enhance their binding affinity to target enzymes while minimizing off-target effects. This approach has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation for their potential as anticancer agents.

In addition to its pharmaceutical applications, Methyl 4-bromo-5-chloronicotinate finds utility in agrochemical research. Its structural motif is reminiscent of naturally occurring pyridine derivatives that exhibit herbicidal and pesticidal properties. By modifying its chemical structure, scientists have developed novel agrochemicals that offer improved efficacy against weeds and pests while maintaining environmental safety. The halogenated nicotinate core plays a crucial role in enhancing the bioactivity of these compounds by improving their interaction with biological targets.

The synthesis of Methyl 4-bromo-5-chloronicotinate typically involves multi-step organic transformations starting from commercially available precursors such as nicotinic acid or its derivatives. The introduction of bromo and chloro substituents is achieved through electrophilic aromatic substitution reactions or metal-catalyzed cross-coupling processes. These synthetic strategies have been optimized over the years to ensure high yields and purity, making the compound readily accessible for further derivatization.

The growing demand for Methyl 4-bromo-5-chloronicotinate has prompted advancements in synthetic methodologies aimed at improving scalability and sustainability. Researchers have explored greener alternatives to traditional synthetic routes, including solvent-free reactions and catalytic processes that minimize waste generation. These efforts align with the broader trend towards sustainable chemistry, ensuring that the production of this valuable intermediate is both efficient and environmentally responsible.

In conclusion, Methyl 4-bromo-5-chloronicotinate (CAS No. 1256794-85-0) is a versatile compound with far-reaching applications in pharmaceuticals, agrochemicals, and biotechnology. Its unique structural features make it an indispensable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic possibilities, the significance of this compound is expected to grow even further, driving innovation across multiple scientific disciplines.